Cas no 99213-88-4 (Acetaldehyde, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-)

Acetaldehyde, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)- structure
99213-88-4 structure
Product Name:Acetaldehyde, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-
CAS No:99213-88-4
MF:C10H15NO
MW:165.232202768326
CID:750319
PubChem ID:71332111
Update Time:2025-04-19

Acetaldehyde, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Acetaldehyde, (8-methyl-8-azabicyclo[3.2.1]oct-3-ylidene)-
    • 2-(8-methyl-8-azabicyclo[3.2.1]octan-3-ylidene)acetaldehyde
    • DTXSID60760613
    • 99213-88-4
    • (8-Methyl-8-azabicyclo[3.2.1]octan-3-ylidene)acetaldehyde
    • Inchi: 1S/C10H15NO/c1-11-9-2-3-10(11)7-8(6-9)4-5-12/h4-5,9-10H,2-3,6-7H2,1H3
    • InChI Key: DXXGPUVHUQMSPO-UHFFFAOYSA-N
    • SMILES: O=C/C=C1\CC2CCC(C\1)N2C

Computed Properties

  • Exact Mass: 165.115364102g/mol
  • Monoisotopic Mass: 165.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.3Ų
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